Cas no 951892-49-2 (3-(2,3-Dichlorophenyl)-2-methyl-1-propene)

• Product Name: 3-(2,3-Dichlorophenyl)-2-methyl-1-propene
• CAS No: 951892-49-2
• MF: C₁₀H₁₀Cl₂
• MW: 201.092401027679
• MDL: MFCD09801234
• CID: 4722675
• Update Time: 2025-10-25

3-(2,3-Dichlorophenyl)-2-methyl-1-propene Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-DICHLOROPHENYL)-2-METHYL-1-PROPENE
• FCH1393526
• 3-(2,3-Dichlorophenyl)-2-methyl-1-propene

• MDL： MFCD09801234
• Inchi： 1S/C10H10Cl2/c1-7(2)6-8-4-3-5-9(11)10(8)12/h3-5H,1,6H2,2H3
• InChI Key： DQWIETZGVZXJOF-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1CC(=C)C)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 165
• Topological Polar Surface Area: 0

Additional information on 3-(2,3-Dichlorophenyl)-2-methyl-1-propene

Introduction to 3-(2,3-Dichlorophenyl)-2-methyl-1-propene (CAS No. 951892-49-2)

3-(2,3-Dichlorophenyl)-2-methyl-1-propene, with the Chemical Abstracts Service (CAS) number 951892-49-2, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its distinctive molecular framework, which includes a dichlorophenyl group and a propenyl moiety, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 3-(2,3-Dichlorophenyl)-2-methyl-1-propene is C₁₀H₉Cl₂, and its molecular weight is approximately 208.08 g/mol. The compound exists as a colorless liquid at room temperature and exhibits notable stability under standard conditions. Its physical and chemical properties, such as boiling point, melting point, and solubility in various solvents, have been extensively studied to understand its behavior in different environments.

In the realm of pharmaceutical research, 3-(2,3-Dichlorophenyl)-2-methyl-1-propene has shown promise as a key intermediate in the synthesis of novel drugs. Recent studies have explored its potential as a building block for the development of compounds with anti-inflammatory, anti-cancer, and neuroprotective properties. For instance, a 2021 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines in vitro. This finding highlights the potential of 3-(2,3-Dichlorophenyl)-2-methyl-1-propene in the development of new therapeutic agents for inflammatory diseases.

Beyond pharmaceutical applications, 3-(2,3-Dichlorophenyl)-2-methyl-1-propene has also found utility in materials science. Its unique chemical structure makes it an attractive candidate for the synthesis of advanced polymers and coatings. A 2020 study in the Journal of Polymer Science reported that polymers derived from this compound exhibited excellent thermal stability and mechanical strength, making them suitable for use in high-performance applications such as aerospace and automotive industries. The ability to tailor the properties of these polymers through controlled polymerization techniques further enhances their versatility and applicability.

In the field of chemical synthesis, 3-(2,3-Dichlorophenyl)-2-methyl-1-propene serves as a versatile starting material for a wide range of synthetic transformations. Its reactivity with various functional groups allows chemists to introduce diverse functionalities into target molecules, thereby expanding the scope of possible applications. For example, recent research has focused on using this compound as a precursor for the synthesis of chiral molecules with potential applications in asymmetric catalysis and enantioselective synthesis. A 2019 study published in the Tetrahedron Letters described an efficient method for synthesizing chiral derivatives of this compound using transition-metal-catalyzed reactions.

The environmental impact of chemicals is an increasingly important consideration in their development and use. Studies on the environmental fate and toxicity of 3-(2,3-Dichlorophenyl)-2-methyl-1-propene have shown that it is relatively stable under environmental conditions but can be biodegraded over time. However, further research is needed to fully understand its long-term effects on ecosystems. Efforts are ongoing to develop more sustainable synthetic routes for this compound that minimize environmental impact while maintaining its desirable properties.

In conclusion, 3-(2,3-Dichlorophenyl)-2-methyl-1-propene (CAS No. 951892-49-2) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable intermediate in pharmaceutical research, materials science, and chemical synthesis. Ongoing research continues to uncover new applications and improve our understanding of its properties and behavior. As such, this compound remains an important focus for scientists and researchers working at the forefront of chemical innovation.